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Compound of Interest

Compound Name: AG3.0

Cat. No.: B12389259

For Researchers, Scientists, and Drug Development
Professionals
Introduction

The AG3.0 antibody is a murine monoclonal antibody that specifically targets the p24 capsid
protein of Human Immunodeficiency Virus type 1 (HIV-1). This antibody is a critical tool for the
detection and quantification of HIV-1 infected cells. The p24 protein is an essential structural
component of the viral core, and its detection is a reliable indicator of active viral replication.
The AG3.0 antibody exhibits broad reactivity, recognizing the Gag capsid protein (p24-27) and
its precursors in HIV-1, HIV-2, and Simian Immunodeficiency Virus (SIV). This wide-ranging
specificity makes it a valuable reagent for lentivirus research.

Flow cytometry, a powerful technique for single-cell analysis, can be coupled with the AG3.0
antibody to identify and characterize HIV-1 infected cell populations within a heterogeneous
sample. This application is particularly relevant for monitoring viral load, evaluating the efficacy
of antiviral therapies, and studying the dynamics of viral reservoirs. As p24 is an intracellular
protein, successful staining requires cell fixation and permeabilization to allow the AG3.0
antibody to access its target within the cell.
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Specification

Antibody Name

AG3.0

Target Antigen HIV-1 p24 Capsid Protein

Clonality Monoclonal

Clone ID AG3.0

Host Species Mouse

Isotype IgG1

Reactivity HIV-1, HIV-2, SIV

Applications ELISA, Western Blot, Flow Cytometry

(Intracellular)

Experimental Protocol: Intracellular Staining of HIV-
1 p24 with AG3.0 Antibody for Flow Cytometry

This protocol provides a step-by-step guide for the intracellular staining of HIV-1 p24 in

peripheral blood mononuclear cells (PBMCSs) or cultured cells using the AG3.0 antibody.

l. Required Materials

o Antibodies:

[¢]

o

Primary Antibody: Mouse Anti-HIV-1 p24 (Clone: AG3.0)

Fluorochrome-conjugated secondary antibody (e.g., Goat anti-mouse IgG (H+L) Cross-

Adsorbed Secondary Antibody, Alexa Fluor™ 488)

o

o

analysis.

o

(Optional) Fluorochrome-conjugated primary AG3.0 antibody if available.

(Optional) Cell surface marker antibodies (e.g., anti-CD4, anti-CD8) for multi-color

Isotype control: Mouse IgG1 isotype control.
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¢ Reagents:

o

Phosphate-Buffered Saline (PBS)

[¢]

Fixation Buffer (e.g., 2-4% paraformaldehyde in PBS)

[¢]

Permeabilization Buffer (e.g., 0.1-0.5% Saponin or Triton™ X-100 in PBS)

[e]

Staining Buffer (e.g., PBS with 2% Fetal Bovine Serum (FBS) and 0.1% sodium azide)

o

(Optional) LIVE/DEAD™ Fixable Viability Stain

e Equipment:

[¢]

Flow cytometer

[e]

Centrifuge

Vortex mixer

o

[¢]

Pipettes and tips

[¢]

Flow cytometry tubes

Il. Experimental Workflow Diagram
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Cell Preparation

Start: Harvest Cells
(PBMCs or Cultured Cells)

\ 4

Wash with PBS

4

Viability Staining
(Optional)

4

Surface Marker Staining
(e.g., CD4, CD8)

Fixation & P(i'meabilization

Fixation
(e.g., 2-4% PFA)

4

Wash with PBS

4

Permeabilization
(e.g., Saponin/Triton X-100)

Intracellul‘,ir Staining

Blocking Step
(Optional)

\ 4

Primary Antibody Incubation

G3.0)

\ 4

Wash with Permeabilization Buffer

\ 4

Secondary Antibody Incubation
(Fluorochrome-conjugated)

\ 4

Wash with Permeabilization Buffer

Data Acquisith & Analysis

Resuspend in Staining Buffer

\ 4

Acquire on Flow Cytometer

\ 4

Data Analysis

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Viral Entry

1. HIV-1 Binding & Fusion

y

2. Uncoating & Reverse Transcription

Integration &|Transcription

3. Nuclear Import & Integration

:

4. Transcription of Viral Genome

Viral Production

5. Translation of Viral Proteins (incl. p24)

l \\\Detection Point

6. Viral Assembly AG3.0 Antibody detects p24

:

7. Budding & Maturation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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